BE“GHE Foundational & Exploratory

Check Availability & Pricing

Exploring the reactivity of N-Butylpropanamide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: N-Butylpropanamide
CAS No.: 2955-67-1
Cat. No.: B1267329

Get Quote

\ J

An In-Depth Technical Guide to the Reactivity of N-Butylpropanamide

Foreword: Beyond the Datasheet

In the landscape of chemical synthesis and drug development, amides are ubiquitous scaffolds.
Their inherent stability makes them reliable building blocks, yet this same stability presents a
formidable challenge when targeted modification is required. N-Butylpropanamide, a simple
secondary amide, serves as an exemplary model for understanding the nuanced reactivity of
this functional group. This guide moves beyond a mere recitation of reactions; it delves into the
electronic and mechanistic underpinnings that govern its transformations. We will explore not
only what reactions are possible but, critically, why they proceed as they do, providing
researchers with the foundational knowledge to predict, control, and troubleshoot their own
synthetic pathways.

The Core of N-Butylpropanamide: Structure and
Electronic Profile

N-Butylpropanamide possesses the molecular formula C7H1sNO.[1] Its structure consists of a
propanoyl group bonded to the nitrogen atom of a butylamine moiety. The central feature
governing its chemical behavior is the amide linkage itself.
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Property Value Source
Molecular Weight 129.20 g/mol [21[3114]
IUPAC Name N-butylpropanamide [4]

CAS Number 2955-67-1 [4]
Density 0.861 g/cm?3 [3]
Boiling Point 225.7°C at 760 mmHg [3]
Polar Surface Area 29.1 A2 [2][5][6]
Hydrogen Bond Donor 1 [31[5]
Hydrogen Bond Acceptor 1 [31[5]

The reactivity of the amide functional group is deceptively complex. Unlike a ketone, the amide
carbonyl carbon is significantly less electrophilic. This reduced reactivity is a direct
consequence of resonance delocalization of the nitrogen's lone pair of electrons into the
carbonyl system.[7][8] This resonance imparts a partial double bond character to the C-N bond,
leading to a planar geometry and a higher rotational barrier.[9] This electronic arrangement is
the primary reason for the exceptional stability of amides in biological systems and their
general resistance to nucleophilic attack compared to other carboxylic acid derivatives.[7][10]

Caption: Resonance delocalization in the amide bond.

Major Reactive Pathways

The stability endowed by resonance dictates that forcing conditions or highly reactive reagents
are typically required to induce transformations at the amide core.

Hydrolysis: Cleavage of the Amide Bond

Hydrolysis of N-Butylpropanamide cleaves the robust C-N bond to yield propanoic acid and
butylamine.[3] This process is notoriously slow and requires either strong acid or base catalysis
and elevated temperatures.
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e Acid-Catalyzed Hydrolysis: The mechanism begins with the protonation of the carbonyl
oxygen, which renders the carbonyl carbon significantly more electrophilic. This activation
allows for the nucleophilic attack by a water molecule. Subsequent proton transfers lead to
the formation of a tetrahedral intermediate that ultimately collapses, expelling butylamine as
the leaving group.

o Base-Catalyzed (Saponification) Hydrolysis: This pathway involves the direct nucleophilic
attack of a hydroxide ion on the carbonyl carbon. This is a less favorable initial step
compared to the acid-catalyzed route due to the electron-rich nature of the carbonyl. The
resulting tetrahedral intermediate then expels the butylamide anion, which is a very strong
base and immediately deprotonates the newly formed propanoic acid. An acidic workup is
required to protonate the resulting carboxylate and yield the neutral carboxylic acid.

N-Butylpropanamide + HsO* Protonated Amide +H20 Tetrahedral Intermediate Proton Transfer Protonated Amine - H:O* Propanoic Acid +
tylprop (O-protonated) (Water Adduct) Intermediate Butylamine

Click to download full resolution via product page

Caption: Simplified mechanism of acid-catalyzed amide hydrolysis.

Reduction to Amines: Conversion of C=0 to CH:z

The most definitive method for reducing amides is the use of a powerful hydride-based
reducing agent, most commonly Lithium Aluminum Hydride (LiAlH4).[11] Milder reagents like
Sodium Borohydride (NaBHa4) are generally ineffective for amide reduction.[12] The reaction
converts the carbonyl group into a methylene group, transforming N-Butylpropanamide into
N-butylpropan-1-amine.

The causality for using LiAlHa4 lies in its high reactivity. The mechanism is distinct from ketone
reduction.

» Hydride Attack: A hydride ion from LiAlH4 attacks the electrophilic carbonyl carbon.

¢ Intermediate Formation: This forms a tetrahedral intermediate where the oxygen atom
coordinates to the aluminum species.
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e Leaving Group Expulsion: The intermediate collapses, and the oxygen (as an O-Al species)

is eliminated, forming a highly reactive iminium ion.

» Second Hydride Attack: A second equivalent of hydride rapidly attacks the electrophilic
iminium carbon to yield the final amine product.[11]

The formation of the iminium ion intermediate is the key differentiator from ester reduction,
which proceeds through an aldehyde intermediate to yield a primary alcohol.[13]
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Reaction Setup

Dissolve N-Butylpropanamide
in dry THF/Ether

Cool to 0°C
(Ice Bath)

Reaction

( Slowly add LiAlH4 solution )

Warm to RT, then reflux
(Monitor by TLC)

Workup & Purification

Quench (Fieser method:
H20, NaOH, H20)

Filter off aluminum salts

Extract with Et20

Dry (Na2S0a4), concentrate,
and purify (distillation)

Click to download full resolution via product page

Caption: Experimental workflow for LiAIH4 reduction of N-Butylpropanamide.
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Reactivity with Organometallics (Grighard Reagents)

The reaction of N-Butylpropanamide with Grignard reagents (R-MgX) is dominated by the
presence of the acidic N-H proton. Grignard reagents are exceptionally strong bases and will
first deprotonate the amide to form a magnesium salt and the corresponding alkane.[14][15]

CH3CH2CONH(CaHs) + R-MgX - CH3CH2CON~(CaHs)MgX* + R-H

Further reaction (nucleophilic addition to the carbonyl) is possible but generally requires excess
Grignard reagent and higher temperatures. This is in stark contrast to esters, which lack an
acidic proton and readily undergo double addition with Grignard reagents to form tertiary
alcohols.[14]

N-Halogenation and the Hofmann Rearrangement: A
Case of Inapplicability

The Hofmann rearrangement is a signature reaction of primary amides (R-CONHz), converting
them to primary amines with one less carbon atom via an isocyanate intermediate.[16][17] The
mechanism requires the presence of two acidic N-H protons. The first is removed to form an N-
bromoamide, and the second is abstracted to generate an anion that triggers the
rearrangement.[18][19]

N-Butylpropanamide is a secondary amide and possesses only one N-H proton. While it can
be N-halogenated, it cannot undergo the subsequent deprotonation required to initiate the alkyl
migration. Therefore, N-Butylpropanamide is unreactive under standard Hofmann
rearrangement conditions. Understanding this limitation is crucial for predictive synthesis
design.

Spectroscopic Signatures for Reaction Monitoring

Tracking the conversion of N-Butylpropanamide requires familiarity with its spectroscopic
fingerprint and those of its products.
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Key *H NMR Signals (9,

Compound Key IR Absorptions (cm~?)
ppm)

~5.5-6.5 (broad s, 1H, N-H),
~3.1 (t, 2H, N-CHz2), ~2.1 (q,
2H, CO-CH2), ~0.9-1.5 (m, 7H,
alkyl)

~3300 (N-H stretch), ~1640
N-Butylpropanamide (C=0, Amide I), ~1550 (N-H
bend, Amide 1)

~10-12 (broad s, 1H, COOH),
~2500-3300 (broad O-H),

Propanoic Acid ~2.3 (g, 2H, CO-CHz2), ~1.1 (1,
~1710 (C=0)
3H, CHs3)

~2.5 (t, 4H, N-CH2), ~1.2-1.6
N-butylpropan-1-amine ~3300 (N-H stretch, weak) (m, 8H, alkyl CHz), ~0.9 (t, 6H,
CHs)

Note: NMR shifts are approximate and depend on the solvent.[6][20]

Validated Experimental Protocols

The following protocols are presented as self-validating systems, incorporating in-process
checks to ensure reaction completion and product integrity.

Protocol: Acid-Catalyzed Hydrolysis of N-
Butylpropanamide

Objective: To hydrolyze N-Butylpropanamide to propanoic acid and butylamine hydrochloride.

Materials:

N-Butylpropanamide (1.0 eq)

6 M Hydrochloric Acid (5.0 eq)

Round-bottom flask with reflux condenser

Heating mantle

Magnetic stirrer
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Diethyl ether for extraction

Sodium bicarbonate (sat. ag. solution)

Anhydrous Magnesium Sulfate

Procedure:

Setup: To a 100 mL round-bottom flask, add N-Butylpropanamide (e.g., 5.0 g) and 6 M HCI
(e.g., 32 mL).

Reaction: Equip the flask with a reflux condenser and heat the mixture to a gentle reflux
using a heating mantle. Maintain reflux for 4-6 hours.

Monitoring: The reaction can be monitored by TLC (e.g., 1:1 Hexanes:EtOAc), observing the
disappearance of the starting amide spot. The reaction mixture will become a single
homogenous phase upon completion.

Workup (Isolation of Propanoic Acid): a. Cool the reaction mixture to room temperature, then
in an ice bath. b. Transfer the mixture to a separatory funnel and extract with diethyl ether (3
x 30 mL). The butylamine will remain in the aqueous layer as its hydrochloride salt. c.
Combine the organic layers and wash with saturated sodium bicarbonate solution to remove
any remaining HCI. d. Dry the organic layer over anhydrous magnesium sulfate, filter, and
remove the solvent under reduced pressure to yield propanoic acid.

Validation: Confirm product identity via IR spectroscopy (disappearance of amide C=0 at
~1640 cm~1, appearance of carboxylic acid C=0 at ~1710 cm~* and broad O-H).

Protocol: LiIAIH4 Reduction of N-Butylpropanamide

Objective: To reduce N-Butylpropanamide to N-butylpropan-1-amine.

CAUTION: LiAlHa4 reacts violently with water and protic solvents. All glassware must be oven-

dried, and the reaction must be conducted under an inert atmosphere (N2 or Ar).[12]

Materials:

Lithium Aluminum Hydride (LiAlH4) (1.5 eq)
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N-Butylpropanamide (1.0 eq)

Anhydrous diethyl ether or THF

Three-neck round-bottom flask with dropping funnel, reflux condenser, and Nz inlet

Magnetic stirrer

Ice bath

Procedure:

Setup: In a flame-dried three-neck flask under N2, suspend LiAlH4 (e.g., 2.2 g) in anhydrous
diethyl ether (50 mL).

Addition of Amide: Dissolve N-Butylpropanamide (e.g., 5.0 g) in anhydrous diethyl ether (20
mL) and add it to the dropping funnel. Add the amide solution dropwise to the stirred LiAlHa
suspension at 0°C.

Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at
room temperature for 1 hour, then heat to reflux for 4 hours.

Monitoring: Track the disappearance of the starting material by TLC or GC-MS.

Workup (Fieser Method): a. Cool the reaction flask to 0°C. b. Extremely carefully and slowly,
add water dropwise (e.g., 2.2 mL for 2.2 g LiAlHa4). Vigorous Hz gas evolution will occur. c.
Add 15% aqueous NaOH (e.g., 2.2 mL). d. Add water again (e.g., 6.6 mL). e. Stir the
resulting granular white precipitate for 30 minutes.

Isolation: Filter the mixture through a pad of Celite, washing the filter cake thoroughly with
diethyl ether. Combine the filtrate and washings, dry over anhydrous Na2SOa, and
concentrate under reduced pressure. Purify the resulting crude amine by distillation.

Validation: Confirm product identity via *H NMR (disappearance of the N-H signal,
characteristic shifts for the N-CHz groups) and IR spectroscopy (disappearance of the C=0
stretch).
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Conclusion

The reactivity of N-Butylpropanamide is a direct function of its core amide structure. Its
stability, governed by resonance, necessitates potent reagents or harsh conditions for
transformation. Hydrolysis effectively cleaves the amide bond, while strong hydrides like LiAlHa
provide a reliable pathway to the corresponding secondary amine. An understanding of its
electronic properties also allows us to predict its lack of reactivity in pathways like the Hofmann
rearrangement. By grounding these reactive principles in robust, verifiable protocols,
researchers can confidently employ and manipulate N-Butylpropanamide and analogous
amide structures in complex synthetic endeavors.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
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